Cas no 89883-19-2 (Benzene, [(heptadecafluorooctyl)thio]-)

• Product Name: Benzene, [(heptadecafluorooctyl)thio]-
• CAS No: 89883-19-2
• MF: C₁₄H₅F₁₇S
• MW: 528.227362394333
• CID: 585830
• PubChem ID: 13213430
• Update Time: 2025-04-19

Benzene, [(heptadecafluorooctyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(heptadecafluorooctyl)thio]-
• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctylsulfanylbenzene
• [(Heptadecafluorooctyl)sulfanyl]benzene
• 89883-19-2
• DTXSID10528482

• Inchi： 1S/C14H5F17S/c15-7(16,9(19,20)11(23,24)13(27,28)29)8(17,18)10(21,22)12(25,26)14(30,31)32-6-4-2-1-3-5-6/h1-5H
• InChI Key： UKCJRZQDXCSGDW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 527.9840501g/mol
• Monoisotopic Mass: 527.9840501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 25.3Ų